Cas no 2248278-46-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetate
• CAS No: 2248278-46-6
• MF: C₁₈H₁₁ClN₂O₆
• MW: 386.742743730545
• CID: 6415802
• PubChem ID: 165865938
• Update Time: 2025-07-17

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetate
• EN300-6520643
• 2248278-46-6

• Inchi： 1S/C18H11ClN2O6/c19-10-5-6-14-13(7-10)20(15(22)9-26-14)8-16(23)27-21-17(24)11-3-1-2-4-12(11)18(21)25/h1-7H,8-9H2
• InChI Key： PDCYFRUUILYQOW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C(CO2)=O)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 386.0305638g/mol
• Monoisotopic Mass: 386.0305638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetate (CAS No. 2248278-46-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetate (CAS No. 2248278-46-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxoisoindoline moiety and a 6-chlorobenzoxazinone derivative. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetate is particularly noteworthy due to its intricate arrangement of functional groups. The presence of the dioxoisoindoline ring system provides stability and rigidity to the molecule, while the 6-chlorobenzoxazinone moiety introduces additional reactivity and selectivity. These features make it an attractive candidate for various biological studies and drug development initiatives.

In recent years, significant progress has been made in understanding the pharmacological properties of this compound. Research has shown that 1,3-dioxoisoindoline-based derivatives exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. The 6-chlorobenzoxazinone moiety has also been associated with potent inhibitory effects on specific enzymes and receptors, making it a valuable scaffold for the design of novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 1,3-dioxoisoindoline-based compounds as inhibitors of protein-protein interactions (PPIs). The researchers demonstrated that these compounds can effectively disrupt PPIs involved in various disease pathways, including cancer and neurodegenerative disorders. This finding underscores the importance of further investigating the biological activities of 1,3-dioxoisoindoline-based derivatives like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(6-chloro-3-o xo -3 , 4 -d i h y d ro - 2 H - 1 , 4 - b e n z o x a z i n - 4 - y l ) a c e t a t e strong >. p > < p > Another notable aspect of this compound is its synthetic accessibility. The multi-step synthesis process involves several key reactions, including condensation, cyclization, and functional group modification. These synthetic routes have been optimized to ensure high yields and purity levels, making it feasible for large-scale production and further pharmaceutical development. p > < p > In clinical trials , preliminary data suggest that < strong > 1 , 3 - d i o x o - 2 , 3 - d i h y d r o - 1 H - i s o i n d o l - 2 - y l 2 -(6-chloro - 3 - ox o - 3 , 4 - dihydro - 2 H - 1 , 4 - b e n z o x a z i n - 4 - y l ) a c e t a t e strong > exhibits favorable pharmacokinetic properties . It demonstrates good oral bioavailability , low toxicity , and minimal side effects . These characteristics are crucial for its potential use as a therapeutic agent in various medical conditions . p > < p > Furthermore , computational studies using molecular docking and molecular dynamics simulations have provided insights into the binding modes and interactions of this compound with target proteins . These studies have identified key residues and binding pockets that contribute to its high affinity and selectivity . This information is invaluable for optimizing the structure of the compound to enhance its therapeutic efficacy . p > < p > In conclusion , < strong > 1 , 3 - d i o x o - 2 , 3 - d i h y d r o - 1 H - i s o i n d o l - 2 - y l 2 -(6-chloro - 3 - ox o - 3 , 4 - dihydro - 2 H - 1 , 4 - b e n z o x a z i n - 4 - y l ) a c e t a t e strong > ( CAS No . 2248278 – – – – – – – – – – – – – – – – – – – – – – – – – – – – ) represents a promising lead compound in the field of medicinal chemistry . Its unique structural features , combined with its favorable biological activities and pharmacokinetic properties , make it an attractive candidate for further research and development as a potential therapeutic agent . Ongoing studies are expected to uncover additional applications and optimize its use in clinical settings . p > article > response >